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Compound of Interest

Compound Name: Senazodan

Cat. No.: B1618596

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides comprehensive, immediate safety
and logistical information for the handling of Senazodan, including operational and disposal
plans.

Personal Protective Equipment (PPE) and
Engineering Controls

To minimize exposure and ensure safety, the following personal protective equipment and
engineering controls are mandatory when handling Senazodan.

Summary of Required PPE and Controls

Control Type Specification

Ensure adequate ventilation. Use only in areas
Engineering Controls with appropriate exhaust ventilation. Provide an

accessible safety shower and eye wash station.

Eye Protection Safety goggles with side-shields.
Hand Protection Protective gloves.

Skin and Body Protection Impervious clothing.

Respiratory Protection A suitable respirator should be used.
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Safe Handling and Storage Workflow

A systematic approach to handling Senazodan is crucial to maintain a safe laboratory
environment. The following workflow outlines the key steps from receiving the compound to its

final disposal.
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Caption: Workflow for the safe handling of Senazodan.
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Hazard Identification and First Aid

Senazodan hydrochloride presents several hazards that users must be aware of.

GHS Classification[1]

Hazard Class Category Hazard Statement
Acute toxicity, Oral Category 4 H302: Harmful if swallowed.
Acute aquatic toxicity Category 1 H400: Very toxic to aquatic life.

) ] o H410: Very toxic to aquatic life
Chronic aquatic toxicity Category 1 ) ]
with long lasting effects.

First Aid Measures[1]

Exposure Route First Aid Procedure

Remove contact lenses, locate an eye-wash

station, and immediately flush eyes with large
Eye Contact )

amounts of water. Separate eyelids to ensure

adequate flushing. Promptly call a physician.

Rinse skin thoroughly with large amounts of
Skin Contact water. Remove contaminated clothing and

shoes and call a physician.

Inhalation Immediately relocate the individual to fresh air.

If swallowed, call a POISON CENTER or

Ingestion o )
doctor/physician if you feel unwell. Rinse mouth.

Storage and Stability

Proper storage is essential to maintain the integrity of Senazodan and prevent hazardous
situations.

Storage Conditions[1]
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Form Storage Temperature Conditions

Keep container tightly sealed

in a cool, well-ventilated area.

Powder -20°C ) ]
Keep away from direct sunlight
and sources of ignition.

Follow the same conditions as

In Solvent -80°C

for the powder form.

Chemical Stability and Incompatibility[1]
» Stability: Stable under recommended storage conditions.[1]
e Incompatible Materials: Strong acids/alkalis, strong oxidizing/reducing agents.[1]

o Hazardous Decomposition Products: Under fire conditions, may decompose and emit toxic
fumes.[1]

Spill and Disposal Procedures

In the event of a spill or for the disposal of unused material, specific procedures must be
followed to mitigate risks to personnel and the environment.

Spill Management

o Evacuate: Clear the area of all personnel.

» Ventilate: Ensure the area is well-ventilated.

» Contain: Prevent the spill from spreading.

o Absorb: Use an inert absorbent material to collect the spilled substance.

o Collect: Place the absorbed material into a suitable container for disposal.
o Decontaminate: Clean the spill area thoroughly.

Disposal Plan
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Dispose of contents and containers to an approved waste disposal plant.[1] Do not allow the
product to enter drains, water courses, or the soil.[1] All disposal practices must be in
accordance with local, state, and federal regulations. It is crucial to avoid environmental
release.[1] Collect any spillage.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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